7-Methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-amine

• IUPAC Name: 7-methyl-2,3,4,5-tetrahydro-1H-1-benzazepin-5-amine
• InChI: InChI=1S/C11H16N2/c1-8-4-5-11-9(7-8)10(12)3-2-6-13-11/h4-5,7,10,13H,2-3,6,12H2,1H3
• InChI Key: WNNHJSGKIIPCBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NCCCC2N
• Molecular Formula: C11H16N2
• DSSTOX Substance ID: DTXSID60716938
• Molecular Weight: 176.26 g/mol
• CAS RN: 886367-51-7

Description

7-Methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-amine , also known by its chemical formula C₁₁H₁₈Cl₂N₂ , is a compound with interesting pharmacological properties. It belongs to the class of benzoazepines and exhibits a fused bicyclic structure. The compound’s systematic IUPAC name is 7-methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-amine dihydrochloride .

Synthesis Analysis

The synthesis of this compound involves several steps, including cyclization reactions and functional group modifications. While specific synthetic routes may vary, researchers have successfully prepared it through various methods. For a detailed synthesis analysis, consult relevant scientific literature .

Molecular Structure Analysis

The molecular structure of 7-Methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-amine consists of a seven-membered ring fused with a six-membered ring. The methyl group at position 7 contributes to its unique properties. The dihydrochloride salt form enhances solubility and stability .

Chemical Reactions Analysis

This compound can participate in various chemical reactions, including nucleophilic substitutions, reductions, and acid-base reactions. Researchers have explored its reactivity in the context of drug development and medicinal chemistry. Investigating specific reaction pathways is crucial for understanding its behavior .

Physical And Chemical Properties Analysis

• Stability : Store sealed in a dry environment at room temperature .

Mechanism of Action

The precise mechanism of action for 7-Methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-amine remains an active area of research. It may interact with specific receptors or enzymes, modulating physiological processes. Further studies are needed to elucidate its pharmacological targets .

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet (MSDS) for detailed safety information .

Future Directions

For further insights, consult peer-reviewed papers and technical documents related to this compound . 🌟